![molecular formula C15H23BrN2O2 B5615359 1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine CAS No. 5267-60-7](/img/structure/B5615359.png)
1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine is a chemical compound that has gained significant attention in scientific research due to its potential use in pharmacology and medicinal chemistry. This compound is a piperazine derivative and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine is not fully understood. However, research has suggested that it may exert its anti-tumor activity through the induction of apoptosis, which is programmed cell death. It may also inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors.
Biochemical and Physiological Effects:
1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to reduce inflammation and may be used in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine in lab experiments include its potential use as a therapeutic agent in the treatment of various diseases. Additionally, it exhibits significant anti-tumor activity and may be used in cancer treatment. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
Future research directions for 1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine may include further studies on its mechanism of action and potential use in the treatment of various diseases. Additionally, research may focus on the development of new derivatives of this compound that exhibit improved therapeutic activity and reduced toxicity. Further studies may also explore the potential use of this compound in combination with other therapeutic agents to enhance its activity.
Synthesis Methods
The synthesis of 1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine can be achieved through a multi-step reaction process. The initial step involves the reaction of 2,4-dimethoxybenzyl bromide with piperazine, followed by the addition of ethyl iodide to form the final product.
Scientific Research Applications
1-(5-bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine has been studied for its potential use as a therapeutic agent in the treatment of various diseases. Research has shown that this compound exhibits significant anti-tumor activity and may be used in cancer treatment. Additionally, it has shown potential as an anti-inflammatory agent and may be used in the treatment of inflammatory diseases.
properties
IUPAC Name |
1-[(5-bromo-2,4-dimethoxyphenyl)methyl]-4-ethylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BrN2O2/c1-4-17-5-7-18(8-6-17)11-12-9-13(16)15(20-3)10-14(12)19-2/h9-10H,4-8,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIGCDXXJSNFVOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=CC(=C(C=C2OC)OC)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80967102 |
Source
|
Record name | 1-[(5-Bromo-2,4-dimethoxyphenyl)methyl]-4-ethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80967102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2,4-dimethoxybenzyl)-4-ethylpiperazine | |
CAS RN |
5267-60-7 |
Source
|
Record name | 1-[(5-Bromo-2,4-dimethoxyphenyl)methyl]-4-ethylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80967102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.